Cas no 827031-40-3 (4-Quinazolinamine, N-(4-ethoxyphenyl)-N,2-dimethyl-)

4-Quinazolinamine, N-(4-ethoxyphenyl)-N,2-dimethyl- structure
827031-40-3 structure
Product Name:4-Quinazolinamine, N-(4-ethoxyphenyl)-N,2-dimethyl-
CAS No:827031-40-3
MF:C18H19N3O
MW:293.362963914871
CID:686198
PubChem ID:11254861
Update Time:2025-04-19

4-Quinazolinamine, N-(4-ethoxyphenyl)-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine, N-(4-ethoxyphenyl)-N,2-dimethyl-
    • N-(4-ethoxyphenyl)-N,2-dimethylquinazolin-4-amine
    • SCHEMBL3115141
    • DTXSID60460303
    • 827031-40-3
    • CHEMBL515260
    • Inchi: 1S/C18H19N3O/c1-4-22-15-11-9-14(10-12-15)21(3)18-16-7-5-6-8-17(16)19-13(2)20-18/h5-12H,4H2,1-3H3
    • InChI Key: XIKQWUWGAHSPNN-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1)N(C)C1C2C=CC=CC=2N=C(C)N=1

Computed Properties

  • Exact Mass: 293.152812238g/mol
  • Monoisotopic Mass: 293.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 38.2Ų

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